Laflunimus
Laflunimus
Brand Name:
Vulcanchem
CAS No.:
147076-36-6
VCID:
VC0146427
InChI:
InChI=1S/C15H13F3N2O2/c1-8-6-10(4-5-12(8)15(16,17)18)20-14(22)11(7-19)13(21)9-2-3-9/h4-6,9,21H,2-3H2,1H3,(H,20,22)/b13-11-
SMILES:
CC1=C(C=CC(=C1)NC(=O)C(=C(C2CC2)O)C#N)C(F)(F)F
Molecular Formula:
C15H13F3N2O2
Molecular Weight:
310.27 g/mol
Laflunimus
CAS No.: 147076-36-6
Cat. No.: VC0146427
Molecular Formula: C15H13F3N2O2
Molecular Weight: 310.27 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 147076-36-6 |
|---|---|
| Molecular Formula | C15H13F3N2O2 |
| Molecular Weight | 310.27 g/mol |
| IUPAC Name | (Z)-2-cyano-3-cyclopropyl-3-hydroxy-N-[3-methyl-4-(trifluoromethyl)phenyl]prop-2-enamide |
| Standard InChI | InChI=1S/C15H13F3N2O2/c1-8-6-10(4-5-12(8)15(16,17)18)20-14(22)11(7-19)13(21)9-2-3-9/h4-6,9,21H,2-3H2,1H3,(H,20,22)/b13-11- |
| Standard InChI Key | GDHFOVCRYCPOTK-QBFSEMIESA-N |
| Isomeric SMILES | CC1=C(C=CC(=C1)NC(=O)/C(=C(/C2CC2)\O)/C#N)C(F)(F)F |
| SMILES | CC1=C(C=CC(=C1)NC(=O)C(=C(C2CC2)O)C#N)C(F)(F)F |
| Canonical SMILES | CC1=C(C=CC(=C1)NC(=O)C(=C(C2CC2)O)C#N)C(F)(F)F |
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